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Compound of Interest

Compound Name: Gold(l) iodide

Cat. No.: B081469

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the gold(l) iodide leaching process, an
environmentally benign alternative to traditional cyanidation for gold extraction. It includes key
chemical principles, experimental protocols, and quantitative data to facilitate its application in
a laboratory setting.

Introduction

The iodine-iodide system presents a promising, non-toxic method for gold leaching.[1] This
process involves the dissolution of gold in an aqueous solution containing iodide (I7) and an
oxidizing agent, typically iodine (I2), to form a stable gold-iodide complex.[1] The key oxidant is
the triiodide ion (I37), which is formed from the reaction of iodine and iodide.[2] This method
offers several advantages, including rapid leaching kinetics and applicability to a range of ore
types, including refractory carbonaceous ores.[1][3]

Chemical Principles

The fundamental chemistry of gold leaching in the iodine-iodide system involves the oxidation
of elemental gold (Au) and its subsequent complexation with iodide ions. The primary reactions
are as follows[2]:

o Formation of the Oxidizing Agent (Triiodide): I2(aq) + I~ = I3~
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» Anodic Reaction (Oxidation of Gold): Au + 21~ - Aul2~ + e~
e Cathodic Reaction (Reduction of Triiodide): I~ + 2e~ - 31~
e Overall Leaching Reaction: 2Au + I3~ + |17 —» 2Aulz~

The predominant soluble gold species formed is the gold(l) iodide complex, Aul2~.[1][3] The
stability of gold-iodide complexes is high, second only to gold-cyanide complexes, making this
a thermodynamically favorable process.[4]

Quantitative Data Summary

The efficiency of the gold iodide leaching process is influenced by several key parameters. The
following tables summarize quantitative data from various studies.

Table 1: Effect of Leaching Parameters on Gold Extraction Efficiency
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Gold Extraction

Parameter Condition Source
Rate (%)
Initial lodine
) 0.4% ~70% [5]
Concentration
0.8% >80% [5]
1.0% >85% [6]
1.4% ~85% [5]
lodine-to-lodide Mole
_ 1:2 ~75% [5]
Ratio
1:4 ~80% [5]
1:8 >85% [6]
1:10 ~85% [5]
pH 2-10 Insensitive [2]
7 (optimal for some
>85% [6]
ores)
Temperature 25°C >85% [6]
80°C 92.6% [7]
Leaching Time 4 hours >85% [6]
6 hours 92.6% [7]
Stirring Intensity 200 rpm >85% [6]
Slight increase from
600 rpm [5]
200 rpm
Hydrogen Peroxide
1% >85% [6]

(as auxiliary oxidant)

Table 2: Comparative Gold Extraction from Different Ore Types
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Leaching Gold Extraction
Ore Type . Source
Conditions Rate (%)
Flotation Gold 1.0% Iz, 1:8 I2:I~- mole
. >85% [6]
Concentrate ratio, pH 7, 25°C, 4h
Oxidized Refractory Ambient temperature,
91% [3]
Carbonaceous Ore 4 hours
Roasted Primary )
Ambient temperature,
Refractory 92% [3]
4 hours
Carbonaceous Ore
Marcasite Ore Column experiment 80% [2]
Waste Printed Circuit Optimized KI-Hz20:2-
>95% [7]

Boards (WPCBs) Ash

H2S04 system

Experimental Protocols

This section outlines a general protocol for a laboratory-scale gold leaching experiment using

the iodine-iodide system.

4.1. Materials and Reagents

» Gold-bearing ore (e.g., flotation concentrate), crushed and ground to a desired particle size.

» Potassium iodide (KI), analytical grade.

 lodine (I2), analytical grade.

o Deionized water.

o Hydrochloric acid (HCI) or Sodium hydroxide (NaOH) for pH adjustment.

o Hydrogen peroxide (H202) (optional, as an auxiliary oxidant).

o Beakers (500 mL).

« Intelligent stirrer or magnetic stirrer with stir bars.
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e pH meter.

e Chronograph/timer.

« Filtration apparatus (e.g., vacuum filter with filter paper).

o Atomic Absorption Spectrophotometer (AAS) for gold analysis.

4.2. Leaching Procedure

e Ore Preparation: Weigh 50 g of the gold concentrate and place it into a 500 mL beaker.[5]

e Lixiviant Preparation:

Prepare the leaching solution based on the desired parameters. For optimal conditions as
identified in one study, this would be a 1.0% initial iodine concentration with an iodine-to-
iodide mole ratio of 1:8.[6]

Calculate the required mass of Kl and I2. For example, for a 200 mL solution (Liquid/Solid
ratio of 4:1 for 509 of ore), you would dissolve the calculated amount of Kl in deionized
water first, and then add the Iz crystals and stir until fully dissolved.

e Leaching Process:

[¢]

Add the prepared 200 mL of iodine-iodide solution to the beaker containing the ore sample
to achieve a liquid-to-solid ratio of 4:1.[6]

Place the beaker on the stirrer and begin agitation at a controlled speed, for instance, 200
rpm.[6]

Adjust the initial pH of the slurry to the desired value (e.g., pH 7) using dilute HCI or
NaOH.[6]

If using an auxiliary oxidant, add the specified amount (e.g., 1% H202).[6]

Cover the beaker to minimize evaporation and continue leaching for a set duration, such
as 4 hours, at a constant temperature (e.g., 25°C).[6]
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o Sample Collection and Analysis:

o After the leaching period, cease stirring and filter the slurry to separate the pregnant leach
solution from the solid tailings.

o Analyze the gold concentration in the pregnant leach solution and in the dried tailings
using AAS to determine the gold extraction rate.[2]

4.3. Gold Recovery from Pregnant Solution
Following leaching, gold can be recovered from the pregnant solution using several methods:

o Activated Carbon Adsorption: The pregnant liquor is mixed with activated carbon, which
adsorbs the dissolved gold. The gold is then desorbed and recovered through
electrowinning.[3] Adsorption recovery can exceed 93%.[3]

» Precipitation: Gold can be precipitated from the solution by adding a reducing agent. For
example, adding sodium hydroxide (NaOH) can reduce iodine to iodide and precipitate
impure gold as a black powder.[8]

Visualizations

5.1. Chemical Pathway of Gold lodide Leaching
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Caption: Chemical pathway of gold dissolution in an iodine-iodide system.

5.2. Experimental Workflow for Gold lodide Leaching
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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